N-(4-{4-[(4-chlorophenyl)sulfonyl]piperazino}-3-fluorophenyl)-3-methylbenzenecarboxamide

• IUPAC Name: N-[4-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-3-fluorophenyl]-3-methylbenzamide
• InChI: InChI=1S/C24H23ClFN3O3S/c1-17-3-2-4-18(15-17)24(30)27-20-7-10-23(22(26)16-20)28-11-13-29(14-12-28)33(31,32)21-8-5-19(25)6-9-21/h2-10,15-16H,11-14H2,1H3,(H,27,30)
• InChI Key: MOSUXUMXHRHKJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)Cl)F
• Molecular Formula: C24H23ClFN3O3S
• Molecular Weight: 488.0 g/mol

Description

N-(4-{4-[(4-chlorophenyl)sulfonyl]piperazino}-3-fluorophenyl)-3-methylbenzenecarboxamide is a useful research compound. Its molecular formula is C24H23ClFN3O3S and its molecular weight is 487.97. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

Research into compounds containing piperazin-1´-yl moieties, similar to the structure of interest, has shown promising antioxidant properties. Such compounds have been evaluated for their ability to scavenge free radicals and reduce oxidative stress, indicating potential applications in the development of antioxidant therapies (Malík et al., 2017).

Therapeutic Agent Synthesis

Compounds featuring the piperazine scaffold, akin to the chemical , have been synthesized with the intention of discovering new therapeutic agents. Their biological activity, including enzyme inhibition and potential for treating diseases, is a significant area of study. For instance, linear synthesis approaches have been explored to create molecules with potential therapeutic applications, highlighting the versatility of such chemical structures in drug development (Abbasi et al., 2019).

Antibacterial Activities

The synthesis and evaluation of piperazine derivatives for antibacterial activity represent another research application. This includes the design and synthesis of novel molecules aimed at combating bacterial infections, underscoring the importance of such compounds in addressing antibiotic resistance (Qi, 2014).

Mechanism of Action

Target of Action

Piperazine derivatives, a class of compounds to which this molecule belongs, are known to show a wide range of biological and pharmaceutical activity . They are employed in various drugs and have been reported to inhibit microtubule synthesis, inhibit cell cycle progression, and inhibit angiogenesis .

Mode of Action

Piperazine derivatives often work by interacting with their targets and causing changes in the target’s function .

Biochemical Pathways

Without specific information on this compound, it’s difficult to say which biochemical pathways it might affect. Piperazine derivatives are known to affect a variety of pathways due to their broad biological activity .

Result of Action

Piperazine derivatives can have a variety of effects depending on their specific structures and targets .